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Compound of Interest

Compound Name: Calcium iodate monohydrate

Cat. No.: B1148404 Get Quote

Calcium Iodate Monohydrate: A Technical Guide
for Researchers
This technical guide provides an in-depth overview of calcium iodate monohydrate, a

compound of interest for researchers, scientists, and professionals in drug development. This

document outlines its fundamental chemical properties, detailed experimental protocols for its

synthesis and analysis, and its emerging role in catalysis.

Core Chemical and Physical Data
Calcium iodate monohydrate is an inorganic compound with the chemical formula

Ca(IO₃)₂·H₂O. It is a white, crystalline solid that is sparingly soluble in water. The following table

summarizes its key quantitative data.

Property Value References

CAS Number 10031-32-0 [1][2][3][4]

Molecular Weight 407.90 g/mol [1][2][4][5]

Molecular Formula Ca(IO₃)₂·H₂O [2][4]
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Detailed methodologies for the synthesis and analysis of calcium iodate monohydrate are

crucial for its application in research and development.

Synthesis of Calcium Iodate Monohydrate via
Precipitation
This protocol describes the preparation of calcium iodate monohydrate by reacting

potassium iodate with calcium nitrate.

Materials:

0.2 M Potassium iodate (KIO₃) solution

1 M Calcium nitrate (Ca(NO₃)₂) solution

Distilled water

Beakers

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Procedure:

In a beaker, combine 50 mL of 0.2 M KIO₃ solution with 20 mL of 1 M Ca(NO₃)₂ solution.

Allow the mixture to stand for approximately 5 minutes to ensure complete precipitation of

calcium iodate.

Separate the solid calcium iodate precipitate from the solution by filtration.

Wash the collected solid with distilled water to remove any soluble impurities.

To prepare a saturated solution for further experiments, take approximately half of the

synthesized solid and add it to 100 mL of distilled water.

Stir the solution continuously for at least 30 minutes to ensure it reaches saturation.
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Determination of Iodate Concentration by Titration
This analytical procedure is used to determine the concentration of iodate ions in a solution,

which is a key step in calculating the solubility product constant (Ksp) of calcium iodate.

Materials:

Saturated calcium iodate solution (prepared as described above)

Solid potassium iodide (KI)

2 M Hydrochloric acid (HCl)

Standardized sodium thiosulfate (Na₂S₂O₃) solution

Starch indicator solution

Buret, pipettes, and flasks

Procedure:

Accurately pipette a known volume (e.g., 25.00 mL) of the clear, saturated calcium iodate

solution into an Erlenmeyer flask.

Add approximately 0.5 g of solid potassium iodide and 1 mL of 2 M HCl to the flask. The

solution will turn a yellowish-brown color due to the formation of iodine.

Titrate the solution with a standardized sodium thiosulfate solution until the yellowish-brown

color of the iodine has nearly disappeared.

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration with sodium thiosulfate, adding it dropwise, until the blue color

disappears and the solution becomes colorless. This is the endpoint of the titration.

Record the volume of sodium thiosulfate solution used.

Repeat the titration with additional samples of the saturated calcium iodate solution to

ensure accuracy.
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The concentration of iodate can then be calculated based on the stoichiometry of the

reactions involved.

Catalytic Activity in Organic Synthesis
Recent research has highlighted the potential of calcium iodate as a catalyst in the synthesis of

heterocyclic compounds. The catalytic mechanism is believed to involve the Lewis acidity of the

calcium ion and the oxidizing nature of the iodate ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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